Ent-Aliskiren Fumarate (2:1)
Ent-Aliskiren Fumarate (2:1)
Brand Name:
Vulcanchem
CAS No.:
1630036-76-8
VCID:
VC0056543
InChI:
InChI=1S/C30H53N3O6.C4H4O4/c1-19(2)22(14-21-10-11-26(38-8)27(15-21)39-13-9-12-37-7)16-24(31)25(34)17-23(20(3)4)28(35)33-18-30(5,6)29(32)36;5-3(6)1-2-4(7)8/h10-11,15,19-20,22-25,34H,9,12-14,16-18,31H2,1-8H3,(H2,32,36)(H,33,35);1-2H,(H,5,6)(H,7,8)/b;2-1+/t22-,23+,24+,25+;/m0./s1
SMILES:
CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.C(=CC(=O)O)C(=O)O
Molecular Formula:
C34H57N3O10
Molecular Weight:
667.841
Ent-Aliskiren Fumarate (2:1)
CAS No.: 1630036-76-8
Reference Standards
VCID: VC0056543
Molecular Formula: C34H57N3O10
Molecular Weight: 667.841
| CAS No. | 1630036-76-8 |
|---|---|
| Product Name | Ent-Aliskiren Fumarate (2:1) |
| Molecular Formula | C34H57N3O10 |
| Molecular Weight | 667.841 |
| IUPAC Name | (2R,4R,5R,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl]-8-methyl-2-propan-2-ylnonanamide;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C30H53N3O6.C4H4O4/c1-19(2)22(14-21-10-11-26(38-8)27(15-21)39-13-9-12-37-7)16-24(31)25(34)17-23(20(3)4)28(35)33-18-30(5,6)29(32)36;5-3(6)1-2-4(7)8/h10-11,15,19-20,22-25,34H,9,12-14,16-18,31H2,1-8H3,(H2,32,36)(H,33,35);1-2H,(H,5,6)(H,7,8)/b;2-1+/t22-,23+,24+,25+;/m0./s1 |
| Standard InChIKey | RSFGNDXWVZPKJA-UTKWEYTFSA-N |
| SMILES | CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.C(=CC(=O)O)C(=O)O |
| Synonyms | (αR,γR,δR,ζR)-δ-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-γ-hydroxy-4-methoxy-3-(3-methoxypropoxy)-α,ζ-bis(1-methylethyl)benzeneoctanamide (2E)-2-Butenedioate (2:1) |
| Last Modified | Aug 20 2021 |
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